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Compound of Interest

Compound Name: Brasofensine sulfate

Cat. No.: B10752218 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: These application notes and protocols provide a general framework for the

stereotaxic administration of Brasofensine sulfate. Specific parameters such as stereotaxic

coordinates for the target brain region and the optimal dosage of Brasofensine sulfate for

intracranial injection must be empirically determined by the researcher based on the

experimental model and research objectives. The provided dosage information for

Brasofensine is based on oral administration and should be used with caution as a starting

point for designing dose-finding studies for direct brain infusion.

Introduction
Brasofensine is a potent dopamine reuptake inhibitor that has been investigated for the

treatment of Parkinson's disease.[1][2] Its mechanism of action involves blocking the dopamine

transporter (DAT), which leads to an increase in the synaptic concentration of dopamine.[1]

Stereotaxic surgery is a minimally invasive technique that allows for the precise delivery of

substances to specific brain regions.[3][4][5] This document provides a detailed protocol for the

stereotaxic administration of Brasofensine sulfate in rodent models, intended to guide

researchers in studying its effects on the central nervous system.

Mechanism of Action: Dopamine Reuptake Inhibition
Brasofensine acts as an inhibitor of the synaptic dopamine transporter.[1] In a normal synapse,

dopamine is released from the presynaptic neuron, binds to receptors on the postsynaptic
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neuron, and is then cleared from the synaptic cleft by the dopamine transporter on the

presynaptic neuron. By blocking this transporter, Brasofensine prolongs the presence of

dopamine in the synaptic cleft, thereby enhancing dopaminergic neurotransmission.[1]
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Figure 1: Signaling pathway of Brasofensine.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://go.drugbank.com/drugs/DB04857
https://www.benchchem.com/product/b10752218?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data
While specific data for stereotaxic administration of Brasofensine sulfate is not readily

available in the public domain, the following tables summarize key information from studies

involving oral administration, which may inform experimental design.

Table 1: Brasofensine Dosage (Oral Administration)
Species

Dosage Range
(Oral)

Key Findings Reference

Human 0.5 - 4 mg

Safe and well-

tolerated in

Parkinson's disease

patients.[6]

[6]

Marmoset 0.25 - 2.5 mg/kg

Dose-dependent

increase in locomotor

activity and reduction

in disability scores in

an MPTP model of

Parkinson's.[7]

[7]

Note: These doses are for oral administration and will likely be significantly different for direct

intracranial injection. A thorough dose-response study is necessary to determine the optimal

concentration for stereotaxic delivery.

Experimental Protocols
The following is a generalized protocol for stereotaxic surgery for the administration of

Brasofensine sulfate in a rodent model. This protocol should be adapted to the specific

requirements of the study and approved by the institution's animal care and use committee.

Materials and Reagents
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Category Item

Surgical Equipment
Stereotaxic frame with animal adaptor (mouse

or rat)

Anesthesia system (e.g., isoflurane vaporizer)

Induction chamber

Heating pad

Micro-drill

Injection pump and syringe (e.g., Hamilton

syringe)

Stereomicroscope or magnifying lamp

Surgical Tools
Scalpel and blades, forceps, scissors,

hemostats, surgical clips or sutures

Consumables
Sterile saline (0.9%), Betadine or other surgical

scrub, 70% ethanol, cotton swabs, sterile gauze

Eye ointment

Hair removal cream or clippers

Anesthetics & Analgesics
Isoflurane or injectable anesthetic (e.g.,

ketamine/xylazine)

Local anesthetic (e.g., lidocaine/bupivacaine)

Post-operative analgesic (e.g., buprenorphine,

carprofen)

Test Article
Brasofensine sulfate (dissolved in a sterile,

biocompatible vehicle)

Pre-operative Procedure
Animal Preparation: Acclimatize the animal to the housing conditions for at least one week

prior to surgery. Weigh the animal on the day of surgery to calculate the correct doses of

anesthetics and analgesics.
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Drug Preparation: Prepare the Brasofensine sulfate solution in a sterile, biocompatible

vehicle at the desired concentration. Draw the solution into the injection syringe.

Anesthesia: Anesthetize the animal in an induction chamber with isoflurane (3-4% for

induction).[8] Once anesthetized, transfer the animal to the stereotaxic frame and maintain

anesthesia with 1-2% isoflurane delivered via a nose cone.[8] Confirm the depth of

anesthesia by checking for the absence of a pedal withdrawal reflex.

Surgical Preparation:

Apply ophthalmic ointment to the eyes to prevent corneal drying.[9]

Shave the fur from the scalp and clean the area with alternating scrubs of Betadine and

70% ethanol.[9]

Administer a local anesthetic subcutaneously at the planned incision site.[9]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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